Cas no 2138554-37-5 (3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 2138554-37-5
• MF: C₉H₉Br₂N₃S
• MW: 351.060858488083
• CID: 5837596
• PubChem ID: 165852259
• Update Time: 2025-06-13

3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1152451
• 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• 2138554-37-5

• Inchi： 1S/C9H9Br2N3S/c1-4-7(13-14(2)9(4)12)8-6(11)5(10)3-15-8/h3H,12H2,1-2H3
• InChI Key： WFCSLXHBVVGFOE-UHFFFAOYSA-N
• SMILES： BrC1C(=CSC=1C1C(C)=C(N)N(C)N=1)Br

Computed Properties

• Exact Mass: 350.88634g/mol
• Monoisotopic Mass: 348.88839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Comprehensive Analysis of 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 2138554-37-5)

The compound 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 2138554-37-5) is a highly specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This thiophene-pyrazole hybrid features a dibrominated thiophene core linked to a dimethylpyrazole amine, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its electronic properties, which are influenced by the bromine substituents and the pyrazole nitrogen atoms.

In the context of current scientific trends, 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine aligns with the growing demand for heterocyclic compounds in drug discovery. The pyrazole moiety is known for its bioactivity, often appearing in kinase inhibitors and anti-inflammatory agents. Meanwhile, the thiophene ring contributes to π-conjugation, a property highly sought after in organic electronics and photovoltaic materials. This dual functionality positions the compound as a valuable candidate for multi-target drug design and optoelectronic applications.

From a synthetic chemistry perspective, the bromine atoms at the 3 and 4 positions of the thiophene ring offer excellent sites for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions enable the introduction of diverse aryl or alkynyl groups, expanding the compound's utility in medicinal chemistry and materials science. Recent studies have highlighted its potential as a building block for small molecule therapeutics, particularly in targeting protein-protein interactions that are challenging to address with traditional drug scaffolds.

The amine group at the 5-position of the pyrazole ring further enhances the compound's reactivity, allowing for amide bond formation or Schiff base synthesis. This feature is particularly relevant in the development of bioconjugates and proteolysis-targeting chimeras (PROTACs), which are hot topics in targeted protein degradation research. Additionally, the methyl groups on the pyrazole ring contribute to metabolic stability, a critical factor in drug candidate optimization.

Environmental and green chemistry considerations are also shaping research around 2138554-37-5. Scientists are exploring catalyst-free and solvent-free synthetic routes to this compound, aligning with the Principles of Green Chemistry. The halogenated thiophene component has shown promise in organic photovoltaics, where researchers are investigating its role in improving power conversion efficiencies of solar cells.

In analytical chemistry, 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine presents interesting challenges and opportunities for chromatographic separation and spectroscopic characterization. The bromine isotopes create distinctive patterns in mass spectrometry, while the aromatic systems yield complex NMR spectra that require advanced 2D techniques for full structural elucidation. These characteristics make it an excellent case study for structure determination courses in advanced organic chemistry.

The compound's potential extends to supramolecular chemistry, where its hydrogen bonding capabilities and π-stacking tendencies could be exploited to design novel molecular assemblies. Recent computational studies using density functional theory (DFT) have modeled its electronic structure and frontier molecular orbitals, providing insights into its reactivity indices and potential charge transport properties.

As the scientific community continues to explore structure-activity relationships in heteroaromatic systems, 2138554-37-5 stands out as a compelling subject for investigation. Its balanced combination of lipophilicity (from the bromine atoms) and hydrogen bond capacity (from the amine group) makes it particularly interesting for bioavailability studies. Future research directions may include its incorporation into metal-organic frameworks (MOFs) or investigation as a ligand in coordination chemistry.

From a commercial perspective, the compound's patent landscape is being closely monitored, as its structural features overlap with several therapeutic areas of high interest, including central nervous system disorders and oncological targets. The fine chemical industry is responding to this interest by developing scalable synthetic protocols that maintain regioselectivity while optimizing atom economy.

In conclusion, 3-(3,4-dibromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine represents a fascinating intersection of medicinal chemistry, materials science, and synthetic methodology. Its unique structural features and versatile reactivity profile ensure it will remain a subject of active research across multiple disciplines in the coming years. As analytical techniques advance and computational predictions become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.